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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of cis-beta-Octenoic acid, a

monounsaturated medium-chain fatty acid. It details the compound's chemical identity,

including its CAS number and IUPAC name, and summarizes its key physicochemical

properties. This document is intended to serve as a valuable resource for researchers and

professionals in the fields of chemistry, biochemistry, and drug development by consolidating

the available technical information on this compound.

Chemical Identification and Properties
cis-beta-Octenoic acid, also known by its IUPAC name (Z)-oct-3-enoic acid, is a carboxylic

acid with the chemical formula C₈H₁₄O₂.[1] Its unique structure, featuring a cis double bond

between the third and fourth carbon atoms, imparts specific chemical and physical

characteristics.

Table 1: Chemical Identifiers and Properties of cis-beta-Octenoic Acid
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Property Value Reference

CAS Number 5169-51-7 [2]

IUPAC Name (Z)-oct-3-enoic acid [1]

Molecular Formula C₈H₁₄O₂ [1][2]

Molecular Weight 142.20 g/mol

Synonyms
cis-3-Octenoic acid, (3Z)-

Octenoic acid
[3]

At present, detailed experimental data on the physical properties such as boiling point, melting

point, and solubility for the pure cis-isomer are not readily available in the cited literature. For

the general compound "3-Octenoic acid," it is described as a white solid with an oily, fatty

aroma, slightly soluble in water and soluble in most organic solvents.[4]

Synthesis and Experimental Protocols
While a specific, detailed, step-by-step synthesis protocol for cis-beta-octenoic acid was not

found in the reviewed literature, general methods for the synthesis of unsaturated fatty acids

can be adapted. One common approach involves the Wittig reaction, which is a reliable method

for forming carbon-carbon double bonds with stereochemical control.

A plausible synthetic workflow for (Z)-oct-3-enoic acid could be conceptualized as follows:

Starting Materials
(e.g., Pentanal and a phosphonium ylide derived from a 3-halopropanoic acid ester)

Wittig Reaction
(cis-selective conditions) Ester Hydrolysis Purification

(e.g., Chromatography) (Z)-oct-3-enoic acid

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of (Z)-oct-3-enoic acid.

Experimental Considerations:

Stereoselectivity: The key to synthesizing the cis isomer is the choice of Wittig reagent and

reaction conditions. Using a non-stabilized ylide or specific salt-free conditions generally
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favors the formation of the Z-alkene.

Purification: Purification of the final product would likely involve column chromatography to

separate the desired cis-isomer from any trans-isomer byproduct and other impurities.

Characterization would be confirmed using techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy and mass spectrometry.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific research detailing the biological activity and the precise

signaling pathways modulated by cis-beta-octenoic acid. However, as a medium-chain fatty

acid, its biological roles can be contextualized within the broader understanding of fatty acid

metabolism and signaling.

Fatty acids are integral components of cellular membranes, serve as energy sources, and act

as signaling molecules that can influence various cellular processes.

Potential Areas of Biological Relevance:

Metabolic Pathways: It is plausible that cis-beta-octenoic acid can be metabolized through

beta-oxidation, contributing to cellular energy production.

Signaling Cascades: Fatty acids are known to interact with various receptors and signaling

proteins. Potential, though currently uninvestigated, signaling interactions for cis-beta-
octenoic acid could involve pathways commonly affected by other fatty acids.
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Extracellular

Intracellular

cis-beta-Octenoic acid

Membrane/Nuclear Receptors
(e.g., PPARs, GPCRs)

Downstream Signaling Cascades
(e.g., MAPK, NF-κB)

Modulation of Gene Expression

Cellular Responses
(e.g., Inflammation, Metabolism)
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Caption: Putative signaling pathways potentially influenced by cis-beta-Octenoic acid.

It is important to emphasize that the involvement of cis-beta-octenoic acid in these specific

pathways is speculative and requires experimental validation. The neuropharmacological

effects of related terpenoids and the impact of other fatty acids on signaling pathways such as

ERK/JNK/p38 suggest potential avenues for future research into the bioactivity of this

compound.

Conclusion and Future Directions
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This technical guide has consolidated the available information on cis-beta-octenoic acid,

highlighting its chemical identity and providing a framework for its synthesis. A significant gap in

the current scientific literature exists regarding its specific biological functions and the signaling

pathways it may modulate. Future research should focus on developing and publishing detailed

synthetic protocols to make this compound more accessible to the research community.

Furthermore, comprehensive studies are needed to elucidate its biological activities, including

its potential roles in cellular metabolism, signaling, and its pharmacological effects. Such

investigations will be crucial in determining the potential applications of cis-beta-octenoic acid
in drug development and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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